Cas no 1105067-90-0 (10-trans-Atorvastatin Acetonide tert-Butyl Ester)

10-trans-Atorvastatin Acetonide tert-Butyl Ester structure
1105067-90-0 structure
Product name:10-trans-Atorvastatin Acetonide tert-Butyl Ester
CAS No:1105067-90-0
MF:C40H47N2O5F
MW:654.80998
CID:1065249
PubChem ID:46780496

10-trans-Atorvastatin Acetonide tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

    • 10-trans-Atorvastatin Acetonide tert-Butyl Ester
    • tert-butyl 2-[(4S,6R)-6-[2-[2-(4-fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]ethyl]-2,2-dimethyl-1,3-dioxan-4-yl]acetate
    • (4S,6R)-6-[2-[2-(4-Fluorophenyl)-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-1H-pyrrol-1-yl]ethyl]-2,2-dimethyl-1,3-dioxane-4-acetic Acid 1,1-Dimethylethyl Ester
    • tert-butyl (4S,6R)-6-{2-[2-(4-fluorophenyl)-5-isopropyl-3-phenyl-4-(phenylcarbamoyl)pyrrol-1-yl]ethyl}-2,2-dimethyl-1,3-dioxane-4-acetate
    • 1105067-90-0
    • DTXSID90675640
    • 1,3-Dioxane-4-acetic acid, 6-[2-[2-(4-fluorophenyl)-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-1H-pyrrol-1-yl]ethyl]-2,2-dimethyl-, 1,1-dimethylethyl ester, (4S,6R)-
    • tert-Butyl [(4S,6R)-6-{2-[2-(4-fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-(propan-2-yl)-1H-pyrrol-1-yl]ethyl}-2,2-dimethyl-1,3-dioxan-4-yl]acetate
    • Atorvastatin Acetonide t-Butyl Ester (4S, 6R)-Isomer
    • tert-butyl 2-((4S,6R)-6-(2-(2-(4-fluorophenyl)-5-isopropyl-3-phenyl-4-(phenylcarbamoyl)-1H-pyrrol-1-yl)ethyl)-2,2-dimethyl-1,3-dioxan-4-yl)acetate
    • BF49AH4YC8
    • 1,1-Dimethylethyl (4S,6R)-6-[2-[2-(4-fluorophenyl)-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-1H-pyrrol-1-yl]ethyl]-2,2-dimethyl-1,3-dioxane-4-acetate
    • (4S,6R)-6-[2-[2-(4-Fluorophenyl)-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-1H-pyrrol-1-yl]ethyl]-2,2-dimethyl-1,3-dioxane-4-acetic Acid 1,1-Dimethylethyl Ester;
    • Inchi: InChI=1S/C40H47FN2O5/c1-26(2)36-35(38(45)42-30-16-12-9-13-17-30)34(27-14-10-8-11-15-27)37(28-18-20-29(41)21-19-28)43(36)23-22-31-24-32(47-40(6,7)46-31)25-33(44)48-39(3,4)5/h8-21,26,31-32H,22-25H2,1-7H3,(H,42,45)/t31-,32+/m1/s1
    • InChI Key: NPPZOMYSGNZDKY-ZWXJPIIXSA-N
    • SMILES: CC(C)C1=C(C(=C(N1CCC2CC(OC(O2)(C)C)CC(=O)OC(C)(C)C)C3=CC=C(C=C3)F)C4=CC=CC=C4)C(=O)NC5=CC=CC=C5

Computed Properties

  • Exact Mass: 654.34700
  • Monoisotopic Mass: 654.34690077g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 12
  • Complexity: 1040
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.8Ų
  • XLogP3: 7.8

Experimental Properties

  • PSA: 82.28000
  • LogP: 9.75300

10-trans-Atorvastatin Acetonide tert-Butyl Ester PricePrice >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
A791805-2.5mg
10-trans-Atorvastatin Acetonide tert-Butyl Ester
1105067-90-0
2.5mg
$ 190.00 2023-04-19
TRC
A791805-25mg
10-trans-Atorvastatin Acetonide tert-Butyl Ester
1105067-90-0
25mg
$ 1512.00 2023-04-19
A2B Chem LLC
AE14086-2.5mg
10-trans-Atorvastatin Acetonide tert-Butyl Ester
1105067-90-0
2.5mg
$306.00 2024-04-20
A2B Chem LLC
AE14086-25mg
10-trans-Atorvastatin Acetonide tert-Butyl Ester
1105067-90-0
25mg
$1589.00 2024-04-20

10-trans-Atorvastatin Acetonide tert-Butyl Ester Production Method

10-trans-Atorvastatin Acetonide tert-Butyl Ester Related Literature

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